Cas no 2731010-03-8 (5-(Methoxymethyl)-2,2-dimethylpiperidine)
5-(Methoxymethyl)-2,2-dimethylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-37098868
- 2731010-03-8
- 5-(methoxymethyl)-2,2-dimethylpiperidine
- 5-(Methoxymethyl)-2,2-dimethylpiperidine
-
- Inchi: 1S/C9H19NO/c1-9(2)5-4-8(6-10-9)7-11-3/h8,10H,4-7H2,1-3H3
- InChI Key: RKCJHCBWISECLT-UHFFFAOYSA-N
- SMILES: O(C)CC1CNC(C)(C)CC1
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 21.3Ų
5-(Methoxymethyl)-2,2-dimethylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37098868-0.05g |
5-(methoxymethyl)-2,2-dimethylpiperidine |
2731010-03-8 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-37098868-0.1g |
5-(methoxymethyl)-2,2-dimethylpiperidine |
2731010-03-8 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-37098868-0.25g |
5-(methoxymethyl)-2,2-dimethylpiperidine |
2731010-03-8 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-37098868-0.5g |
5-(methoxymethyl)-2,2-dimethylpiperidine |
2731010-03-8 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-37098868-1.0g |
5-(methoxymethyl)-2,2-dimethylpiperidine |
2731010-03-8 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-37098868-2.5g |
5-(methoxymethyl)-2,2-dimethylpiperidine |
2731010-03-8 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-37098868-5.0g |
5-(methoxymethyl)-2,2-dimethylpiperidine |
2731010-03-8 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-37098868-10.0g |
5-(methoxymethyl)-2,2-dimethylpiperidine |
2731010-03-8 | 10g |
$4667.0 | 2023-06-04 |
5-(Methoxymethyl)-2,2-dimethylpiperidine Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 5-(Methoxymethyl)-2,2-dimethylpiperidine
Recent Advances in the Study of 5-(Methoxymethyl)-2,2-dimethylpiperidine (CAS: 2731010-03-8)
The compound 5-(Methoxymethyl)-2,2-dimethylpiperidine (CAS: 2731010-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and methoxymethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.
One of the key areas of research has been the optimization of synthetic routes for 5-(Methoxymethyl)-2,2-dimethylpiperidine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity, making it more accessible for further pharmacological testing. The study highlighted the importance of this compound as an intermediate in the synthesis of novel neuroactive agents, particularly those targeting the central nervous system (CNS).
Pharmacological evaluations have revealed that 5-(Methoxymethyl)-2,2-dimethylpiperidine exhibits moderate affinity for certain neurotransmitter receptors, including the serotonin and dopamine receptors. This finding, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggests potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to fully elucidate its therapeutic potential and safety profile.
In addition to its direct pharmacological effects, 5-(Methoxymethyl)-2,2-dimethylpiperidine has been explored as a chiral auxiliary in asymmetric synthesis. Its rigid structure and stereochemical properties make it a valuable tool for the construction of enantiomerically pure compounds, which are crucial in the development of new drugs. A recent paper in Organic Letters (2024) detailed its use in the synthesis of a series of chiral amines with high enantiomeric excess, showcasing its versatility in organic chemistry.
Despite these promising developments, challenges remain in the widespread application of 5-(Methoxymethyl)-2,2-dimethylpiperidine. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.
In conclusion, 5-(Methoxymethyl)-2,2-dimethylpiperidine (CAS: 2731010-03-8) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its applications range from direct therapeutic use to serving as a key intermediate in drug synthesis. Continued research and development efforts are expected to further expand its utility and pave the way for novel therapeutic agents.
2731010-03-8 (5-(Methoxymethyl)-2,2-dimethylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)